7-chlorothieno[3,2-b]pyridin-5(4H)-one

• CAS No.: 74695-45-7
• Molecular Formula: C7H4ClNOS
• Molecular Weight: 185.63 g/mol
• IUPAC Name: 7-chloro-4H-thieno[3,2-b]pyridin-5-one
• InChI: InChI=1S/C7H4ClNOS/c8-4-3-6(10)9-5-1-2-11-7(4)5/h1-3H,(H,9,10)
• InChI Key: MDEADSGMJSCOBN-UHFFFAOYSA-N
• SMILES: C1=CSC2=C1NC(=O)C=C2Cl

Description

7-Chlorothieno[3,2-b]pyridin-5(4H)-one is a bicyclic heterocyclic compound featuring a fused thiophene and pyridinone ring system with a chlorine substituent at the 7-position. Its molecular formula is C₇H₄ClNOS (molecular weight: 185.6 g/mol). The chlorine atom introduces electron-withdrawing effects, influencing reactivity, solubility, and electronic properties.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Thieno[3,2-b]pyridin-5(4H)-one Derivatives

(a) 7-Hydroxythieno[3,2-b]pyridin-5(4H)-one

• Structure : Replaces the chlorine at position 7 with a hydroxyl (-OH) group.
• Properties: The hydroxyl group enhances hydrogen-bonding capacity, increasing solubility in polar solvents compared to the chloro analog.
• Synthesis : Prepared via one-pot methods, highlighting the versatility of the core structure for functionalization .

(b) Dithieno[3,2-b:2',3'-d]pyridin-5(4H)-one (DTPO)

• Structure: Incorporates a second thiophene ring fused to the pyridinone system.
• Applications : Used in organic photovoltaics due to a wide bandgap (~1.65–1.70 eV), enabling efficient light harvesting under indoor LED illumination .
• Key Difference: The extended conjugation in DTPO lowers the bandgap compared to the monocyclic 7-chloro derivative, making it more suitable for optoelectronic applications .

Thieno[3,2-c]pyridin-5(4H)-one Derivatives

(a) Bécondogrel (INN Proposed: List 132)

• Structure: Methyl (S)-(2-chlorophenyl)[(7aS)-2-oxo-2,6,7,7a-tetrahydrothieno[3,2-c]pyridin-5(4H)-yl]acetate.
• Key Difference : The addition of a tetrahydro ring and ester group modifies bioavailability and target specificity compared to the simpler 7-chloro analog.

(b) Sumécigrel (INN Proposed: List 130)

• Structure: Methyl (S)-2-(acetyloxy)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-ylacetate.
• Activity: Another platelet inhibitor, emphasizing the role of chlorine and acetyloxy groups in enhancing pharmacological activity .

Dithieno and Spiro-Fused Analogs

(a) Dithieno[3,2-b:20,30-d]pyridin-5(4H)-one (5kf)

• Structure : Contains two fused thiophene rings.
• Synthesis: Achieved via palladium-catalyzed intramolecular C–H arylation, yielding a compound with a molecular weight of 245.3 g/mol (C₁₁H₇NOS₂).
• Properties : The extended π-system increases planarity and electron mobility, relevant for semiconductor applications .

(b) Spiro-Thiazolinone Derivatives

• Example: 7′-(4-Chlorophenyl)-3′-(4-((6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)sulfonyl)phenyl)-6′,7′-dihydro-3′H-spiro[cyclohexane-1,2′-thiazolo[4,5-d]pyrimidine]-5′(4′H)-thione.
• Activity : Exhibits moderate to strong antimicrobial activity (MIC: 8–32 µg/mL), underscoring the importance of sulfonyl and chloro substituents in bioactivity .

Comparative Data Tables

Table 1. Physical and Spectroscopic Properties of Selected Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Spectral Data (¹H NMR, δ ppm)
7-Chlorothieno[3,2-b]pyridin-5(4H)-one	C₇H₄ClNOS	185.6	Not reported	Not available in evidence
DTPO	C₁₁H₇NOS₂	245.3	Not reported	Overlaps with LED emission spectra
5kf	C₁₁H₇NOS₂	245.3	268–287	δ 7.45–7.55 (aromatic protons)
Bécondogrel	C₁₆H₁₆ClNO₃S	349.8	Not reported	δ 2.55 (s, CH₃), δ 3.20 (m, CH₂)

Research Findings and Insights

• Electronic Effects: Chlorine substituents enhance electron-withdrawing capacity, making 7-chlorothieno[3,2-b]pyridin-5(4H)-one a candidate for charge-transfer materials. However, dithieno analogs (e.g., DTPO) outperform in optoelectronics due to broader conjugation .
• Biological Activity: Chloro and sulfonyl groups in spiro-thiazolinones correlate with antimicrobial efficacy, suggesting that similar modifications on the 7-chloro core could yield bioactive derivatives .
• Synthetic Flexibility : Palladium-catalyzed C–H arylation and one-pot syntheses enable efficient derivatization, highlighting the scaffold’s adaptability for diverse applications .